Cas no 1239441-36-1 (6-Bromo-3-chloro-imidazo1,2-apyrazine)

• Product Name: 6-Bromo-3-chloro-imidazo1,2-apyrazine
• CAS No: 1239441-36-1
• MF: C₆H₃BrClN₃
• MW: 232.465118646622
• CID: 3167342
• PubChem ID: 84029696
• Update Time: 2025-06-08

6-Bromo-3-chloro-imidazo1,2-apyrazine Chemical and Physical Properties

Names and Identifiers

• 6-Bromo-3-chloro-imidazo1,2-apyrazine
• G11608
• 6-Bromo-3-chloroimidazo[1,2-a]pyrazine
• CS-0085069
• Imidazo[1,2-a]pyrazine, 6-bromo-3-chloro-
• 1239441-36-1

• Inchi： 1S/C6H3BrClN3/c7-4-3-11-5(8)1-10-6(11)2-9-4/h1-3H
• InChI Key： RLWTZNHOPYIRHE-UHFFFAOYSA-N
• SMILES： BrC1=CN2C(=CN=C2C=N1)Cl

Computed Properties

• Exact Mass: 230.91989g/mol
• Monoisotopic Mass: 230.91989g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 30.2Ų

Additional information on 6-Bromo-3-chloro-imidazo1,2-apyrazine

Introduction to 6-Bromo-3-chloro-imidazo[1,2-apyrazine] (CAS No: 1239441-36-1)

6-Bromo-3-chloro-imidazo[1,2-apyrazine], identified by the Chemical Abstracts Service Number (CAS No) 1239441-36-1, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the imidazopyrazine class, a structural motif known for its broad spectrum of biological activities. The presence of bromo and chloro substituents on the imidazopyrazine core enhances its utility as a versatile scaffold for drug discovery, enabling further functionalization and derivatization to develop novel therapeutic agents.

The imidazo[1,2-apyrazine] scaffold is a fused bicyclic system consisting of an imidazole ring connected to a pyrazine ring. This structural configuration imparts unique electronic and steric properties, making it an attractive platform for designing molecules with potential bioactivity. The bromo and chloro substituents at the 6 and 3 positions, respectively, introduce electrophilic centers that are conducive to various chemical transformations, including Suzuki-Miyaura cross-coupling, nucleophilic aromatic substitution, and other palladium-catalyzed reactions. These features make 6-Bromo-3-chloro-imidazo[1,2-apyrazine] a valuable intermediate in synthetic chemistry.

In recent years, there has been a surge in research focused on developing new therapeutic strategies targeting various diseases, including cancer, infectious diseases, and inflammatory disorders. The imidazo[1,2-apyrazine] scaffold has been extensively explored for its potential as an anti-cancer agent. Several derivatives of this scaffold have demonstrated inhibitory activity against kinases and other enzymes involved in tumor growth and progression. For instance, studies have shown that certain imidazopyrazines can modulate the activity of tyrosine kinases, which are crucial in signal transduction pathways that drive cell proliferation and survival.

Moreover, the bromo and chloro substituents in 6-Bromo-3-chloro-imidazo[1,2-apyrazine] serve as handles for further chemical modifications. These substituents can be readily functionalized through cross-coupling reactions to introduce diverse pharmacophores. Such modifications have led to the discovery of several lead compounds with promising preclinical activity. For example, researchers have synthesized imidazopyrazine derivatives containing azide or alkyne groups for use in click chemistry applications, enabling the rapid construction of complex molecular architectures.

The pharmaceutical industry has shown particular interest in developing small-molecule inhibitors that target specific protein-protein interactions or enzyme activities relevant to disease pathways. The imidazo[1,2-apyrazine] scaffold is well-suited for this purpose due to its ability to mimic natural substrates or bind to allosteric sites on target proteins. One notable area of research has been the development of inhibitors for Janus kinases (JAKs), which play a critical role in inflammatory responses. Several imidazopyrazine-based compounds have been reported to exhibit potent JAK inhibition both in vitro and in vivo.

Another significant application of 6-Bromo-3-chloro-imidazo[1,2-apyrazine] lies in the field of antiviral drug discovery. The increasing prevalence of resistant viral strains has necessitated the development of novel antiviral agents with unique mechanisms of action. Imidazopyrazines have been investigated as inhibitors of viral enzymes such as proteases and polymerases. For instance, derivatives of this scaffold have shown efficacy against herpesviruses by inhibiting viral protease activity. This underscores the versatility of imidazopyrazines as a pharmacological platform.

The synthesis of 6-Bromo-3-chloro-imidazo[1,2-apyrazine] typically involves multi-step organic transformations starting from readily available precursors. Common synthetic routes include cyclization reactions followed by halogenation at specific positions on the imidazopyrazine core. The use of palladium catalysts in cross-coupling reactions has been particularly effective in introducing functional groups at desired positions while maintaining high regioselectivity. These synthetic strategies ensure that researchers can access a wide range of derivatives for biological evaluation.

In conclusion,6-Bromo-3-chloro-imidazo[1,2-apyrazine](CAS No: 1239441-36-1) represents a promising building block for drug discovery efforts aimed at addressing unmet medical needs. Its unique structural features and reactivity make it an invaluable intermediate for synthesizing novel therapeutic agents with potential applications across multiple therapeutic areas. As research continues to uncover new biological targets and mechanisms,imidazo[1,2-apyrazines] are likely to remain at the forefront of medicinal chemistry innovation.